Cas no 126747-13-5 (4-(1,3,2-dioxaborinan-2-yl)benzoic acid)

4-(1,3,2-Dioxaborinan-2-yl)benzoic acid is a boronic acid derivative featuring a cyclic boronate ester group attached to a benzoic acid moiety. This compound is particularly useful in Suzuki-Miyaura cross-coupling reactions due to its enhanced stability and reactivity compared to simple boronic acids. The dioxaborinane ring improves hydrolytic stability, reducing decomposition under aqueous conditions. Its benzoic acid functionality allows for further derivatization or coordination with metal catalysts, making it valuable in pharmaceutical and materials science applications. The compound is often employed as a versatile intermediate in the synthesis of biaryl structures, agrochemicals, and functionalized polymers. Its balanced reactivity and stability make it a preferred choice for complex organic transformations.
4-(1,3,2-dioxaborinan-2-yl)benzoic acid structure
126747-13-5 structure
Product Name:4-(1,3,2-dioxaborinan-2-yl)benzoic acid
CAS No:126747-13-5
MF:C10H11BO4
MW:206.002943277359
MDL:MFCD06203595
CID:63842
PubChem ID:14527865
Update Time:2025-05-28

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1,3,2-dioxaborinan-2-yl)benzoic acid
    • 2-(4-CARBOXYPHENYL)-1,3,2-DIOXABORINANE
    • 4-(1,2,3-DIOXABORINAN-2-YL)BENZOIC ACID
    • 4-Carboxyphenylboronic acid propanediol ester
    • RARECHEM AL BE 1390
    • 1,3,2-Dioxaborinane, benzoic acid deriv.
    • Benzoic acid, 4-(1,3,2-dioxaborinan-2-yl)-
    • 4-CARBOXYPHENYLBORONIC ACID, 1,3 PROPANEDIOL CYCLIC ESTER
    • 4-(1,3,2-DIOXABORINAN-2-YL) BENZOIC ACID
    • 126747-13-5
    • starbld0016738
    • YYTULIYDVGLPGK-UHFFFAOYSA-N
    • FT-0697508
    • SCHEMBL2944623
    • DTXSID70561279
    • AKOS015950782
    • AMY13231
    • MFCD06203595
    • BS-49365
    • CS-0190060
    • C10H11BO4
    • BFA74713
    • MDL： MFCD06203595
    • Inchi： 1S/C10H11BO4/c12-10(13)8-2-4-9(5-3-8)11-14-6-1-7-15-11/h2-5H,1,6-7H2,(H,12,13)
    • InChI Key： YYTULIYDVGLPGK-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(C(=O)O)=CC=2)OCCC1

Computed Properties

  • Exact Mass: 206.07500
  • Monoisotopic Mass: 206.0750390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.24
  • Boiling Point: 398.8°Cat760mmHg
  • Flash Point: 195°C
  • Refractive Index: 1.537
  • PSA: 55.76000
  • LogP: 0.51690
  • Solubility: Not determined

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Pricemore >>

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4-(1,3,2-dioxaborinan-2-yl)benzoic acid Production Method

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